Cas no 32488-49-6 (Tetrachloroethylene-13C2)

• Product Name: Tetrachloroethylene-13C2
• CAS No: 32488-49-6
• MF: C₂Cl₄
• MW: 167.818706512451
• CID: 1061309
• PubChem ID: 71309174
• Update Time: 2025-06-08

Tetrachloroethylene-13C2 Chemical and Physical Properties

Names and Identifiers

• Tetrachloroethylene-13C2
• Tetrachloroethylene-
• 1,1,2,2-Tetrachloroethene-13C2
• Ankilostin-13C2
• Antisal 1-13C2
• Asahi Perchlor-13C2
• Didakene-13C2
• Dilatin PT-13C2
• Ethylene Tetrachloride-13C2
• Perchloroethene
• Persa P 3
• SCHEMBL1333241
• Tetrachloroethene-13C2
• Tetrachloro(~13~C_2_)ethene
• J-018760
• Tetrachloroethylene-13C2, 99 atom % 13C
• Tetrachloroethylene (1,2-13C2)
• DB-289550
• 1,1,2,2-tetrachloro(1,2-13C2)ethene
• DTXSID10745778
• 32488-49-6

• Inchi： 1S/C2Cl4/c3-1(4)2(5)6/i1+1,2+1
• InChI Key： CYTYCFOTNPOANT-ZDOIIHCHSA-N
• SMILES： Cl/[13C](=[13C](\Cl)/Cl)/Cl

Computed Properties

• Exact Mass: 165.88200
• Monoisotopic Mass: 165.882120g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 55.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.630 g/mL at 25 °C
• Melting Point: -22 °C(lit.)
• Boiling Point: 121 °C(lit.)
• PSA: 0.00000
• LogP: 3.06820

Tetrachloroethylene-13C2 Security Information

• Hazard Category Code： 40-51/53
• Safety Instruction： 23-36/37-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on Tetrachloroethylene-13C2

Comprehensive Guide to Tetrachloroethylene-13C2 (CAS No. 32488-49-6): Properties, Applications, and Industry Insights

Tetrachloroethylene-13C2, labeled with carbon-13 isotopes, is a specialized chemical compound widely utilized in analytical and research applications. With the CAS registry number 32488-49-6, this stable isotope-labeled variant of tetrachloroethylene offers unique advantages in mass spectrometry, environmental studies, and metabolic research. Its molecular structure, featuring two carbon-13 atoms, enhances precision in tracing and quantification, making it indispensable in modern scientific workflows.

The growing demand for isotope-labeled compounds like Tetrachloroethylene-13C2 is driven by advancements in environmental monitoring and pharmaceutical research. Researchers frequently search for terms such as "13C-labeled solvents," "stable isotope applications," and "CAS 32488-49-6 uses," reflecting its relevance in cutting-edge studies. This compound’s ability to serve as an internal standard in GC-MS (Gas Chromatography-Mass Spectrometry) analyses has further solidified its role in laboratories worldwide.

From a chemical perspective, Tetrachloroethylene-13C2 shares physical properties with its non-labeled counterpart, including high volatility and low solubility in water. However, its isotopic purity (typically >99% 13C) ensures minimal interference in sensitive experiments. Industries leveraging this compound range from forensic science—where it aids in pollutant tracking—to medical diagnostics, particularly in studying metabolic pathways. Recent publications highlight its use in "green chemistry" initiatives, aligning with global trends toward sustainable analytical methods.

Questions like "How to handle Tetrachloroethylene-13C2 safely?" or "Where to buy 13C-labeled tetrachloroethylene?" are common among first-time users. Proper storage in amber glass vials under inert conditions is recommended to maintain stability. Suppliers often provide technical data sheets detailing its isotopic enrichment and compatibility, addressing queries such as "32488-49-6 solubility" or "13C2-labeled solvent pricing."

Innovations in analytical chemistry continue to expand the applications of Tetrachloroethylene-13C2. For instance, its integration into LC-MS (Liquid Chromatography-Mass Spectrometry) workflows has enabled breakthroughs in detecting trace-level contaminants. Meanwhile, the rise of AI-driven chemical analysis platforms has spurred interest in standardized reagents like this compound, ensuring reproducibility across automated systems.

In summary, Tetrachloroethylene-13C2 (CAS 32488-49-6) exemplifies the intersection of isotopic science and practical research. Its versatility in addressing challenges from environmental degradation to precision medicine underscores its value. As laboratories prioritize accuracy and sustainability, this compound will remain a cornerstone of high-impact scientific endeavors.